Melamine
Overview
Description
Melamine is an organic compound with the formula C3H6N6 . This white solid is a trimer of cyanamide, with a 1,3,5-triazine skeleton . It contains 66% nitrogen by mass, and its derivatives have fire-retardant properties due to its release of nitrogen gas when burned or charred . This compound can be combined with formaldehyde and other agents to produce this compound resins . Such resins are characteristically durable thermosetting plastic used in high-pressure decorative laminates such as Formica, this compound dinnerware, laminate flooring, and dry erase boards .
Synthesis Analysis
Modern industrial production of this compound involves the condensation of urea, resulting in the formation of cyanuric acid, which is subsequently transformed into this compound . The process involves heating urea to produce ammonia and isocyanic acid. The isocyanic acid molecules undergo self-condensation to form cyanuric acid. Cyanuric acid is further heated and transformed into this compound .
Molecular Structure Analysis
This compound is a heterocyclic organic compound. It is represented as C3H6N6 . The structure of this compound represents the ring of carbon and nitrogen. Therefore, it is called a heterocyclic ring. This ring exists in a hexagonal form. The double bonds in this heterocyclic ring are arranged alternately .
Chemical Reactions Analysis
This compound reacts with formaldehyde and produces thermosetting plastic as a product . The reaction can be carried out by two different methods: Catalysed gas phase and High-pressure liquid phase .
Physical And Chemical Properties Analysis
This compound exists in a crystalline state. It is a colorless compound. This compound belongs to the family of a heterocyclic organic compound . This compound is a nitrogen-rich compound. The this compound derivatives possess flame retardant properties, due to the release of nitrogen when burned .
Scientific Research Applications
1. Endocrine and Neurotoxic Effects
Melamine, known for its use in consumer products, has potential impacts beyond renal dysfunction. Studies indicate neurological impacts, reproductive function alterations, and changes in anthropometric outcomes, suggesting its role as an endocrine disruptor and neurotoxicant (Bolden, Rochester, & Kwiatkowski, 2017).
2. Applications in Supercapacitors
This compound foam coated with polypyrrole (MF/PPy) shows promise for use in compressible and flexible supercapacitors, offering high deformation-tolerance and excellent electrochemical performance. This innovative use in wearable electronic products highlights this compound's versatility (Sun et al., 2019).
3. Textile Industry - Fiber Labeling
In the textile industry, this compound is utilized for fiber labeling, specifically in Basofil fibers. Its identification and quantification require specialized methods like FT-IR, Thermo Gravimetric analysis, and solubility testing, underlining its significance in the industry (Piccinini, Buriova, Chiara, & Yazgan, 2008).
4. Conductive Polymer Composites
Polypyrrole-coated this compound sponges represent an emerging field in macroporous conducting materials. These materials show potential in applications such as electromagnetic radiation shielding and electrically heated insulation, emphasizing this compound's role in advanced material design (Stejskal et al., 2021).
5. Hemolysis Study in Erythrocytes
Studies on human erythrocytes indicate that this compound, particularly when combined with cyanuric acid, can induce membrane damage leading to hemolysis, providing insight into its cytotoxicity (Wang et al., 2010).
6. Aquatic Animal Transformation
Research on this compound's transformation in aquatic animals reveals its quick absorption and the formation of derivatives like ammeline and cyanuric acid, offering insights into environmental and aquatic toxicity (Yin-min, 2014).
7. Reproductive Toxicity Studies
This compound has been shown to have reproductive toxicity in mammals, with impacts on testicular function and sperm morphology. This underscores the importance of considering this compound's effects on reproductive health (Yin et al., 2013).
8. Analytical Detection Techniques
Technological advancements have led to the development of various methods for detecting this compound in food products. These methods, such as biosensors and FTIR spectroscopy, highlight the ongoing efforts to ensure food safety and prevent contamination (Rovina & Siddiquee, 2015).
9. Oxidative Stress in Mouse Ovary
This compound exposure causes oxidative stress in mouse ovaries, affecting follicle development and inducing apoptosis. This finding is crucial for understanding this compound's impact on female reproductive health (Dai et al., 2015).
10. This compound in Aquaculture
Studies on this compound's distribution in aquaculture highlight its migration into various components of the aquatic system, such as water, sediment, and aquatic animals. This research is vital for understanding the environmental impact of this compound in aquaculture settings (Shao-fen, 2014).
Mechanism of Action
- Melamine is a nitrogen-rich organic compound with a triazine ring structure. Its primary targets include:
Target of Action
Mode of Action
Safety and Hazards
Melamine is generally safe for short-term use, but prolonged exposure can be toxic and could lead to adverse reactions depending on the concentration . When heated, this compound can leach into food and beverages, leading to potential exposure . The FDA has conducted safety testing on this compound products and has determined that using plastic tableware, including those containing this compound, is safe to use .
Future Directions
Recent developments for detecting melamine have been made and future directions are being discussed . The presence of this compound and its related compounds in milk, feed, and other foods has resulted in the need for reliable methods for the detection and accurate quantification of this class of contaminants .
Biochemical Analysis
Biochemical Properties
Melamine can hinder the synthesis of gold nanoparticles (AuNPs), causing a color change from red to pale yellow . This property has been exploited for the colorimetric detection of this compound .
Cellular Effects
The primary cellular effect of this compound is kidney damage, particularly when combined with cyanuric acid . This combination forms crystals that can block the renal tubules, leading to kidney failure .
Molecular Mechanism
This compound can form high molecular weight complexes with its analogs . These complexes can precipitate and form crystals in the presence of cyanuric acid .
Temporal Effects in Laboratory Settings
The effects of this compound are primarily observed in the context of long-term exposure. Chronic exposure to this compound can lead to the formation of bladder stones and kidney damage .
Dosage Effects in Animal Models
In animal models, the toxic effects of this compound are dose-dependent. High doses of this compound can lead to severe kidney damage and death .
Metabolic Pathways
This compound can be hydrolyzed, through deamination reactions under strongly acidic or alkaline conditions, to form cyanuric acid, ammeline, and ammelide . These compounds are also produced as impurities during the this compound manufacturing process or by the bacterial metabolism of this compound .
Transport and Distribution
It is known that this compound can accumulate in the kidneys, where it can form crystals with cyanuric acid .
Subcellular Localization
Given its ability to form crystals with cyanuric acid, it is likely that this compound accumulates in the cytoplasm .
Properties
IUPAC Name |
1,3,5-triazine-2,4,6-triamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H6N6/c4-1-7-2(5)9-3(6)8-1/h(H6,4,5,6,7,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JDSHMPZPIAZGSV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=NC(=NC(=N1)N)N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H6N6, Array |
Source
|
| Record name | MELAMINE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20588 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | MELAMINE | |
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| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
25778-04-5, Array |
Source
|
| Record name | 1,3,5-Triazine-2,4,6-triamine homopolymer | |
| Source | CAS Common Chemistry | |
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| Record name | Melamine | |
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DSSTOX Substance ID |
DTXSID6020802 |
Source
|
| Record name | Melamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID6020802 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
126.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Melamine appears as colorless to white monoclinic crystals or prisms or white powder. Sublimes when gently heated. (NTP, 1992), Dry Powder; Dry Powder, Liquid; Liquid; Water or Solvent Wet Solid, Colorless to white solid; [ICSC] White powder; [MSDSonline], Solid, COLOURLESS-TO-WHITE CRYSTALS. |
Source
|
| Record name | MELAMINE | |
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| Record name | Melamine | |
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| Source | Human Metabolome Database (HMDB) | |
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| Record name | MELAMINE | |
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Boiling Point |
Sublimes (NTP, 1992), Sublimes |
Source
|
| Record name | MELAMINE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20588 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | MELAMINE | |
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Solubility |
less than 1 mg/mL at 72 °F (NTP, 1992), Very slightly sol in hot alc; insol in ether, Sparingly sol in glycol, glycerol, pyridine; very slightly sol in ethanol; insol in benzene, carbon tetrachloride, In water, 3.23X10+3 mg/L at 20 °C, 3.24 mg/mL at 20 °C, Solubility in water: poor |
Source
|
| Record name | MELAMINE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20588 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | MELAMINE | |
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| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2648 | |
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| Record name | Melamine | |
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| URL | http://www.hmdb.ca/metabolites/HMDB0041922 | |
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Density |
1.573 at 61 °F (NTP, 1992) - Denser than water; will sink, 1.573 at 14 °C, 1574 kg/m³ |
Source
|
| Record name | MELAMINE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20588 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | MELAMINE | |
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| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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Vapor Density |
4.34 (NTP, 1992) - Heavier than air; will sink (Relative to Air), 4.34 (Air= 1) |
Source
|
| Record name | MELAMINE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20588 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Vapor Pressure |
50 mmHg at 599 °F (NTP, 1992), VP: 50 mm Hg at 315 °C, 3.59X10-10 mm Hg at 20 °C (extrapolated), Vapor pressure, Pa at 20 °C: 6.7 |
Source
|
| Record name | MELAMINE | |
| Source | CAMEO Chemicals | |
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Color/Form |
Monoclinic prisms, Monoclinic colorless prisms or crystals, White, monoclinic crystals | |
CAS No. |
108-78-1, 5432-64-4 |
Source
|
| Record name | MELAMINE | |
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| URL | http://www.hmdb.ca/metabolites/HMDB0041922 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
| Record name | MELAMINE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1154 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Melting Point |
653 °F (decomposes) (NTP, 1992), 354 °C, 345 °C, No melting point; decomposes at >345 °C |
Source
|
| Record name | MELAMINE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20588 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | MELAMINE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2648 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | Melamine | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0041922 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
| Record name | MELAMINE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1154 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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